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Cat. No.: B138140 Get Quote

For Immediate Release

Shanghai, China – December 13, 2025 – 2-Morpholinoethanol, also known as N-(2-

hydroxyethyl)morpholine, is a well-established chemical intermediate widely utilized in the

synthesis of pharmaceuticals, agrochemicals, and polymers. Its unique combination of a

tertiary amine, a hydroxyl group, and an ether linkage within a stable morpholine ring makes it

a valuable building block for complex molecular architectures. While its role as a reactant and a

solvent for resins and polymers is well-documented, its application as a primary solvent in

chemical reactions remains largely unexplored in publicly available scientific literature and

patents.

Physicochemical Properties: A Profile of a Potential
High-Temperature, Polar Solvent
2-Morpholinoethanol is a colorless to pale yellow viscous liquid with a high boiling point of

approximately 223-227 °C.[1][2] It is fully miscible with water and soluble in common organic

solvents, indicative of its polar nature.[2][3][4] These properties theoretically position it as a

suitable solvent for reactions requiring high temperatures and a polar environment to dissolve

reactants and reagents. Its basic nature, due to the tertiary amine, could also allow it to

function as a dual solvent and base in certain transformations.

A summary of its key physical properties is presented in Table 1.
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Table 1: Physicochemical Properties of 2-Morpholinoethanol

Property Value Reference(s)

CAS Number 622-40-2 [2]

Molecular Formula C₆H₁₃NO₂ [2]

Molecular Weight 131.17 g/mol [2]

Appearance Colorless to pale yellow liquid [3][5]

Boiling Point 223-227 °C [1][2]

Density ~1.083 g/mL at 25 °C [1][5]

Flash Point ~98-110 °C [2][5]

Solubility
Miscible with water and

common organic solvents
[2][3][4]

Current Applications: An Intermediate, Not a
Medium
Current industrial and research applications of 2-Morpholinoethanol predominantly leverage

its reactive functional groups. It serves as a key starting material in the synthesis of a variety of

molecules. For instance, it is used in the preparation of ester prodrugs of naproxen.[1][6] In the

polymer industry, it acts as a crosslinking agent for epoxy resins and polyurethane foams.[2]

Furthermore, it finds utility as a corrosion inhibitor, a pH adjuster in cosmetic formulations, and

a wetting and dispersing agent in the textile and leather industries.[3][5]

Despite its favorable solvent-like properties, extensive searches of scientific databases and

patent archives did not yield specific examples or detailed protocols for the use of 2-
Morpholinoethanol as a primary solvent in common chemical reactions such as palladium-

catalyzed cross-couplings (e.g., Suzuki-Miyaura, Heck, Sonogashira), condensation reactions,

or nucleophilic substitutions. The information available consistently points to its role as a

reactant or a component within a formulation, rather than the medium in which a reaction is

conducted.
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Future Outlook and a Call for Research
The lack of documented use of 2-Morpholinoethanol as a reaction solvent presents an

opportunity for future research. Its high thermal stability could be advantageous for reactions

requiring significant energy input. Its polarity and basicity might offer unique selectivity and

reactivity profiles compared to more conventional solvents.

To facilitate such research, a general workflow for evaluating a novel solvent is proposed. This

logical workflow can be applied to investigate the potential of 2-Morpholinoethanol in various

chemical transformations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Property Evaluation

Reaction Screening

Optimization and Scope

Application & Protocol Development

Physicochemical Characterization
(Boiling Point, Polarity, etc.)

Solubility Tests for
Common Reactants & Catalysts

Thermal Stability Analysis

Select Model Reactions
(e.g., Suzuki Coupling, SN2)

Perform Small-Scale Reactions
in 2-Morpholinoethanol

Compare with Standard Solvents
(Yield, Reaction Time, Purity)

Optimize Reaction Conditions
(Temperature, Concentration, Catalyst)

Explore Substrate Scope

Investigate Mechanistic Aspects

Develop Detailed Protocols

Scale-Up Studies

Publish Findings

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b138140?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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